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Compound of Interest

Compound Name: A6770

Cat. No.: B3025877

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage
conditions for methotrexate hydrate. Designed for researchers, scientists, and drug
development professionals, this document consolidates critical information on the chemical and
physical properties, degradation pathways, and optimal storage of this widely used therapeutic
agent. All quantitative data is presented in clear, comparative tables, and key experimental
protocols are detailed to support laboratory applications.

Chemical and Physical Properties of Methotrexate
Hydrate

Methotrexate (MTX), chemically known as N-[4-[[(2,4-diamino-6-
pteridinyl)methyl]methylamino]benzoyl]-L-glutamic acid, is a folate antagonist essential in the
treatment of various cancers and autoimmune diseases.[1][2] It is a potent inhibitor of
dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cellular replication.
The hydrate form is commonly used in pharmaceutical preparations and research.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3025877?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2739302.htm
https://www.mdpi.com/1999-4923/14/10/2073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C20H22N805 - xH20
) 454.44 g/mol (anhydrous

Molecular Weight )

basis)
_ _ 185-204 °C, 195°C[1], 205 °C

Melting Point N [1]
(decomposition)

pKa Values ~3.8,4.8,5.6

Insoluble in water, ethanol,
chloroform, and ether. Soluble
in dilute solutions of mineral
B acids, alkali hydroxides, and
Solubility _ [3]
carbonates. Soluble in DMSO
(~3 mg/mL) and
dimethylformamide (~14
mg/mL).

Light yellow to yellow powder
Appearance [1]
or crystals.

Stability Profile of Methotrexate Hydrate

The stability of methotrexate hydrate is influenced by several factors, including temperature,
pH, light, and the presence of other substances. Understanding these factors is critical for
maintaining the drug's efficacy and safety.

Thermal Stability

Methotrexate hydrate exhibits good thermal stability at ambient and refrigerated temperatures.
As a hydrate, it is stable up to 127 °C, and in its anhydrous form, up to 194 °C.[4] For long-term
storage, the solid powder is best kept at -20°C, where it remains active for at least three years.

Table 1: Stability of Methotrexate Solutions at Various Temperatures
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Solution/Solve . Storage Stability
Concentration . Reference
nt Temperature Duration
Stock solution in
1 M NaOH, N
) ] Not specified 4-8 °C ~1 week
diluted with
saline or medium
Stock solution in
1 M NaOH, N
) ) Not specified -20°C ~1 month [5]
diluted with
saline or medium
0.9% Sodium 0.2 mg/mL and 25 °C (protected
o : 28 days [6]
Chloride Injection 20 mg/mL from light)
5% Dextrose 25 °C (protected
o 20 mg/mL ) 28 days [6]
Injection from light)
5% Dextrose 25 °C (protected
o 0.2 mg/mL ) 3 days [6]
Injection from light)
0.6 and 2.5 Room
Whole Blood 2 days [7]
pg/mL Temperature
0.6 and 2.5
Whole Blood 4°C 6 days [7]
pg/mL
0.6 and 2.5 4 °C or Room
Plasma At least 6 days [7]
pg/mL Temperature
Not
Aqueous solution - recommended
) ~1 mg/mL Not specified [3]
in PBS (pH 7.2) for more than
one day
Multi-dose vials
(with
preservative) Not specified 2°Cto 8°C 30 days [8][9]
after first
puncture
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pH Stability

The pH of the solution significantly impacts the stability of methotrexate. It is generally more
stable in neutral to slightly acidic conditions. Methotrexate is unstable in basic solutions.
Hydrolysis to N10-Methylpteroylglutamic acid can occur at pH values above 7, particularly at
elevated temperatures.[10] Conversely, in acidic solutions, it can undergo degradation to 4-
amino-4-deoxy-10-methylpteroic acid (AMP).[11] Studies have shown that methotrexate has
maximum stability around pH 7.0.[12][13]

Photostability

Methotrexate is sensitive to light and should be protected from it, especially during long-term
storage.[1] Photolytic degradation can occur when aqueous solutions are exposed to
fluorescent light, leading to the formation of products such as 2,4-diamino-6-
pteridinecarbaldehyde, 2,4-diamino-6-pteridinecarboxylic acid, and p-aminobenzoylglutamic
acid.[10] This degradation follows zero-order kinetics and can be catalyzed by bicarbonate
ions.[10]

Degradation Pathways

The degradation of methotrexate can occur through hydrolysis and photolysis, leading to
various degradation products. Understanding these pathways is crucial for identifying impurities
and ensuring the quality of methotrexate formulations.

Hydrolytic Degradation

In alkaline solutions (pH > 7) and at elevated temperatures (e.g., 85°C), methotrexate primarily
undergoes hydrolysis to form N10-Methylpteroylglutamic acid.[10] In acidic conditions, the main
degradation product is 4-amino-4-deoxy-10-methylpteroic acid (AMP).[11]

Photolytic Degradation

Exposure to light, particularly UV radiation, can lead to the cleavage of the C9-N10 bond,
resulting in the formation of 2,4-diamino-6-pteridine derivatives and p-aminobenzoylglutamic
acid.[10][14] Other photoproducts can result from N-demethylation and oxidation of the
glutamic acid moiety.[14][15]
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Simplified Methotrexate Degradation Pathways
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N10-Methylpteroylglutamic Acid 4-amino-4-deoxy-10-methylpteroic acid (AMP) 2,4-diamino-6-pteridine derivatives p-aminobenzoylglutamic acid

Click to download full resolution via product page

Caption: Simplified degradation pathways of methotrexate.

Recommended Storage Conditions

Proper storage is paramount to maintaining the integrity of methotrexate hydrate.

Table 2: Recommended Storage Conditions for Methotrexate Hydrate
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Storage Additional

Form . Reference
Temperature Recommendations

Solid Powder (for 20 °C Protect from light for

R&D) long-term storage.

) Room Temperature

Solid Powder ) )
(<15°C) in a cool, dark  Store under inert gas.

(General)
place.

_ , 20°C to 25°C

Pharmaceutical Vials ) ) )

(excursions permitted Protect from light. [8]

(unopened)

to 15°C to 30°C)

Multi-dose Vials (after

Use within 30 days.

. 2°C t0 8°C : [810°]
first puncture) Protect from light.
Stock Solutions (in 1M 4.8°C Stable for about a
NaOH, diluted) week.
Stock Solutions (in 1M Stable for about a
—20°C [5]

NaOH, diluted)

month.

Experimental Protocols for Stability Assessment

The stability of methotrexate is typically assessed using chromatographic methods, primarily

High-Performance Liquid Chromatography (HPLC).

Sample Preparation

o Solid Drug: Accurately weigh and dissolve in a suitable solvent. For aqueous solutions,

methotrexate is insoluble in water but soluble in dilute mineral acids or alkali hydroxides. A

common practice for preparing stock solutions is to dissolve it in a minimal amount of 1 M

NaOH and then dilute with saline or medium.[5]

e Pharmaceutical Formulations: Dilute the formulation with a suitable solvent to a known

concentration within the linear range of the analytical method.

» Biological Samples (Plasma/Blood): Protein precipitation is often required. This can be

achieved using methanol and acetonitrile.[16]
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HPLC Method for Stability Indicating Assay

A stability-indicating HPLC method is one that can separate the active pharmaceutical

ingredient from its degradation products.

Table 3: Example HPLC Parameters for Methotrexate Analysis

Parameter

Condition

Reference

Column

C18 reverse-phase column
(e.g., Synergi Hydro-RP, 50

mm x 2.0 mm, 2.5 um)

[16]

Mobile Phase

A mixture of acetonitrile and a
buffer (e.g., potassium
dihydrogen orthophosphate or
ammonium formate). A
common mobile phase is a
mixture of acetonitrile and
potassium dihydrogen
orthophosphate (92:8) at pH
6.0.

[17][18]

Flow Rate

Typically 0.5 - 1.4 mL/min.

[16][17]

Detection Wavelength

UV detection at 303 nm or 372

nm is common.

[17]

Column Temperature

Often maintained at 40°C.

[16]

Experimental Workflow for a Stability Study:
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General Workflow for a Methotrexate Stability Study

Preparation

Prepare Methotrexate Solutions
in desired matrix

Store samples under
specific conditions
(Temp, pH, Light)

Withdraw samples at
predetermined time points

Analyze by Stability-Indicating
HPLC Method

Data Inte fraretation

Quantify Methotrexate
and Degradation Products

l

Assess Stability and
Determine Shelf-life
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Methotrexate's Inhibition of the Folate Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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